Cas no 865286-54-0 (2-bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

2-Bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 4-methoxyphenyl group and a benzamide moiety bearing a bromo substituent. This structure imparts potential utility in medicinal chemistry and agrochemical research, particularly as a scaffold for designing bioactive molecules. The presence of the bromo group enhances reactivity for further functionalization, while the methoxyphenyl and oxadiazole components contribute to electronic and steric properties that may influence binding affinity in target interactions. Its well-defined synthetic route and stability under standard conditions make it a viable intermediate for developing novel inhibitors or ligands. Suitable for controlled reactions, it is commonly used in exploratory studies for drug discovery and material science applications.

2-bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide structure

865286-54-0 structure

Product Name:2-bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

CAS No:865286-54-0

MF:C₁₆H₁₂BrN₃O₃

MW:374.188782691956

CID:6070509

PubChem ID:4686765

Update Time:2025-06-11

2-bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 2-bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
- Benzamide, 2-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
- 2-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
- 865286-54-0
- SR-01000012167
- 2-bromo-N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
- SR-01000012167-1
- AKOS024607852
- F1374-0435
- AB00674189-01
- Inchi： 1S/C16H12BrN3O3/c1-22-11-8-6-10(7-9-11)15-19-20-16(23-15)18-14(21)12-4-2-3-5-13(12)17/h2-9H,1H3,(H,18,20,21)
- InChI Key： XFPCQGDZJLUQTG-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2)O1)(=O)C1=CC=CC=C1Br

Computed Properties

Exact Mass: 373.00620g/mol
Monoisotopic Mass: 373.00620g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 77.2Å²

Experimental Properties

Density: 1.539±0.06 g/cm3(Predicted)
pka: 9.82±0.70(Predicted)

2-bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1374-0435-2μmol	2-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide	865286-54-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1374-0435-5μmol	2-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide	865286-54-0	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1374-0435-10μmol	2-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide	865286-54-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1374-0435-20μmol	2-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide	865286-54-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1374-0435-1mg	2-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide	865286-54-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1374-0435-2mg	2-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide	865286-54-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1374-0435-3mg	2-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide	865286-54-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1374-0435-4mg	2-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide	865286-54-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1374-0435-5mg	2-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide	865286-54-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1374-0435-10mg	2-bromo-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide	865286-54-0	90%+	10mg	$79.0	2023-05-17

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Additional information on 2-bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Research Brief on 2-bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 865286-54-0)

The compound 2-bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 865286-54-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the structural uniqueness of 2-bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, which features a 1,3,4-oxadiazole core linked to a brominated benzamide moiety. The presence of the 4-methoxyphenyl group enhances its pharmacokinetic properties, making it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 2-bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. Notably, it has shown selective inhibition of cyclooxygenase-2 (COX-2) and focal adhesion kinase (FAK), suggesting its potential as a dual-targeted therapeutic agent. Molecular docking studies further support these findings, revealing strong interactions with the active sites of these enzymes.

Despite these promising results, challenges remain in the development of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the derivatization of the oxadiazole ring and the introduction of solubilizing groups to enhance its drug-like properties.

In conclusion, 2-bromo-N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents a valuable scaffold for the development of novel therapeutics. Its multifaceted biological activity and synthetic accessibility make it a compelling subject for future research. Further studies are warranted to fully elucidate its mechanism of action and optimize its pharmacological profile for clinical applications.